N-Benzoyl-N-methyl-L-tyrosine
Overview
Description
N-Benzoyl-N-methyl-L-tyrosine is an N-acyl-L-tyrosine. It is a derivative of L-tyrosine in which one of the hydrogens of the amino group has been replaced by a benzoyl group .
Molecular Structure Analysis
The molecular formula of N-Benzoyl-N-methyl-L-tyrosine is C16H15NO4 . It is an N-acyl-L-tyrosine, which means it is a derivative of L-tyrosine where one of the hydrogens of the amino group has been replaced by a benzoyl group .Scientific Research Applications
Enzyme Assay
“N-Benzoyl-N-methyl-L-tyrosine” is used as a substrate for the assay of chymotrypsin . Chymotrypsin is an enzyme that plays a crucial role in protein digestion, and the compound’s resistance to trypsin makes it an ideal substrate for measuring chymotrypsin activity .
Hydrolysis Studies
The compound has been used in studies investigating the hydrolysis of N-Benzoyl-L-tyrosine ethyl ester (BTEE) anchored in cyclodextrin (CD) by enzymes such as α-chymotrypsin and subtilisin . These studies provide insights into the kinetics of enzymatic reactions involving hydrophobic compounds .
Solubility Enhancement
“N-Benzoyl-N-methyl-L-tyrosine” has been used in research exploring the solubility enhancement of water-insoluble substrates. The compound, when complexed with β-cyclodextrin (or its methyl derivative), becomes soluble . This property is particularly useful in enzymatic catalysis of hydrophobic compounds .
Investigation of Enzyme Kinetics
The compound has been used in studies investigating the kinetics of enzyme-catalyzed reactions. For instance, the hydrolysis of CD-anchored BTEE by subtilisin Carlsberg showed a 2 to 4 fold increase in both kcat and Km values .
Study of Enzyme Specificity
“N-Benzoyl-N-methyl-L-tyrosine” has been used in studies investigating enzyme specificity. Its resistance to trypsin and susceptibility to chymotrypsin make it a useful tool for studying the specificity of these enzymes .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of N-Benzoyl-N-methyl-L-tyrosine is chymotrypsin , a digestive enzyme that breaks down proteins in the small intestine . This compound is completely resistant to trypsin, another digestive enzyme .
Mode of Action
N-Benzoyl-N-methyl-L-tyrosine acts as a substrate for chymotrypsin . It is hydrolyzed by chymotrypsin, a process that involves the breaking of a bond in the molecule .
Biochemical Pathways
The hydrolysis of N-Benzoyl-N-methyl-L-tyrosine by chymotrypsin is a key step in the digestion of dietary proteins. The hydrolysis results in the breakdown of the compound, facilitating its absorption in the digestive tract .
Pharmacokinetics
The pharmacokinetics of N-Benzoyl-N-methyl-L-tyrosine are influenced by its solubility. The compound is water-insoluble but can be rendered soluble upon complexation with β-cyclodextrin or its methyl derivative . This solubilization can enhance the bioavailability of the compound.
Result of Action
The action of N-Benzoyl-N-methyl-L-tyrosine results in its hydrolysis, contributing to the digestion of proteins. This process is essential for the absorption of amino acids, the building blocks of proteins, in the body .
Action Environment
The action of N-Benzoyl-N-methyl-L-tyrosine is influenced by environmental factors such as the presence of other enzymes and the pH of the environment. For instance, the compound is resistant to trypsin, indicating that its action is specific to certain enzymes . Additionally, the solubilization of the compound with β-cyclodextrin suggests that its action can be enhanced in certain environments .
properties
IUPAC Name |
(2S)-2-[benzoyl(methyl)amino]-3-(4-hydroxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-18(16(20)13-5-3-2-4-6-13)15(17(21)22)11-12-7-9-14(19)10-8-12/h2-10,15,19H,11H2,1H3,(H,21,22)/t15-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVAKKQDFONYYEO-HNNXBMFYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(CC1=CC=C(C=C1)O)C(=O)O)C(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN([C@@H](CC1=CC=C(C=C1)O)C(=O)O)C(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzoyl-N-methyl-L-tyrosine | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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